1-(3,4,5-Trimethoxyphenyl)cyclopropanamine

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine
• InChI: InChI=1S/C12H17NO3/c1-14-9-6-8(12(13)4-5-12)7-10(15-2)11(9)16-3/h6-7H,4-5,13H2,1-3H3
• InChI Key: XOTJBTQRMZAQAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2(CC2)N

Description

1-(3,4,5-Trimethoxyphenyl)cyclopropanamine is a chemical compound with the molecular formula C12H17NO3 and a molecular weight of 223.27 g/mol It features a cyclopropane ring attached to a phenyl group substituted with three methoxy groups at the 3, 4, and 5 positions

Preparation Methods

The synthesis of 1-(3,4,5-Trimethoxyphenyl)cyclopropanamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3,4,5-trimethoxybenzaldehyde.

Formation of Cyclopropane Ring: The aldehyde group is converted to a cyclopropane ring through a series of reactions, often involving the use of diazo compounds and transition metal catalysts.

Chemical Reactions Analysis

1-(3,4,5-Trimethoxyphenyl)cyclopropanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy groups on the phenyl ring can undergo nucleophilic substitution reactions, often using strong nucleophiles like alkoxides or amines.

Scientific Research Applications

1-(3,4,5-Trimethoxyphenyl)cyclopropanamine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with various biological targets.

Biological Research: It is used in studies investigating the inhibition of enzymes such as tubulin, heat shock protein 90, and thioredoxin reductase.

Industrial Applications: The compound’s unique structure makes it a candidate for use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,4,5-Trimethoxyphenyl)cyclopropanamine involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes such as tubulin and heat shock protein 90, inhibiting their activity and affecting cellular processes.

Pathways Involved: By inhibiting these enzymes, the compound can disrupt cell division and protein folding, leading to potential therapeutic effects in cancer and other diseases.

Comparison with Similar Compounds

1-(3,4,5-Trimethoxyphenyl)cyclopropanamine can be compared with other similar compounds:

Colchicine: Both compounds contain the trimethoxyphenyl group and exhibit anti-cancer properties by inhibiting tubulin polymerization.

Podophyllotoxin: Similar to colchicine, podophyllotoxin also targets tubulin but has different structural features and biological activities.

Trimetrexate and Trimethoprim: These compounds are dihydrofolate reductase inhibitors and share the trimethoxyphenyl group, but they have distinct mechanisms of action and therapeutic uses.